Cas no 139485-20-4 (Trisiloxane, 1,1,1,3,5,5-hexamethoxy-)

• Product Name: Trisiloxane, 1,1,1,3,5,5-hexamethoxy-
• CAS No: 139485-20-4
• MF: C₆H₂₀O₈Si₃
• MW: 304.474705696106
• CID: 1272353
• PubChem ID: 71342905
• Update Time: 2025-04-20

Trisiloxane, 1,1,1,3,5,5-hexamethoxy- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane, 1,1,1,3,5,5-hexamethoxy-
• [dimethoxysilyloxy(methoxy)silyl] trimethyl silicate
• DTXSID10769595
• Trimethyl 1,3,3-trimethoxydisiloxanyl orthosilicate
• 139485-20-4

• Inchi： 1S/C6H20O8Si3/c1-7-15(8-2)13-16(9-3)14-17(10-4,11-5)12-6/h15-16H,1-6H3
• InChI Key： CPMRNLYXPYZJOI-UHFFFAOYSA-N
• SMILES： [Si](OC)(OC)(OC)O[SiH](OC)O[SiH](OC)OC

Computed Properties

• Exact Mass: 304.0465
• Monoisotopic Mass: 304.04659720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.84
• LogP: -1.23200